molecular formula C21H24N4O3S2 B2473586 4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide CAS No. 919860-02-9

4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

Cat. No. B2473586
CAS RN: 919860-02-9
M. Wt: 444.57
InChI Key: PLKSCCSJKNAWJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide, also known as CX-4945, is a small molecule inhibitor that has been developed as a potential therapeutic agent for various types of cancers, including breast, prostate, and pancreatic cancer. CX-4945 is a selective inhibitor of protein kinase CK2, which is an important regulator of cell growth, proliferation, and survival.

Scientific Research Applications

Synthesis and Chemical Properties

One-Step Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-ones : This research presents a green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones, an important class of compounds with pharmacological significance, through a catalytic four-component reaction. This method offers advantages in step economy, reduced catalyst loading, and easy purification, highlighting the compound's versatility in drug development (Taoda Shi et al., 2018).

Biological Activities

Antimicrobial Activity of Thienopyrimidine Derivatives : A study on the synthesis and antimicrobial evaluation of new thienopyrimidine derivatives demonstrated pronounced antimicrobial activity. This underlines the potential of such compounds in developing new antibiotics (M. H. Bhuiyan et al., 2006).

Antibacterial Activity of Novel Benzohydrazide Derivatives : Research into the synthesis and evaluation of 4-{4-(methylamino)thieno[3,2-d]pyrimidin-2-yl}benzohydrazide derivatives revealed high activity against common bacterial strains, indicating their potential as antibacterial agents (T. Giri et al., 2017).

Anticancer Applications

Apoptosis-Inducing Agents for Breast Cancer : A multicomponent synthesis led to compounds with significant antiproliferative potential against cancer cell lines. Specifically, one compound showed a notable reduction in cell viability, suggesting its applicability in cancer therapy (E. Gad et al., 2020).

Analytical Techniques

Nonaqueous Capillary Electrophoresis : A study developed a capillary electrophoretic method for analyzing imatinib mesylate and related substances, showcasing the analytical applications of related compounds in quality control and pharmaceutical analysis (Lei Ye et al., 2012).

properties

IUPAC Name

4-[cyclohexyl(ethyl)sulfamoyl]-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N4O3S2/c1-2-25(16-6-4-3-5-7-16)30(27,28)17-10-8-15(9-11-17)20(26)24-19-18-12-13-29-21(18)23-14-22-19/h8-14,16H,2-7H2,1H3,(H,22,23,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PLKSCCSJKNAWJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

444.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.